Cas no 1869411-35-7 (2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine)

• Product Name: 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine
• CAS No: 1869411-35-7
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 6454407
• PubChem ID: 164664290
• Update Time: 2025-05-18

2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1293774
• 2-ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine
• 1869411-35-7
• 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C9H19NOS/c1-3-11-8(7-10)9(12-2)5-4-6-9/h8H,3-7,10H2,1-2H3
• InChI Key： VOHMOOZIOCFKAH-UHFFFAOYSA-N
• SMILES： S(C)C1(C(CN)OCC)CCC1

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine

Professional Introduction to Compound with CAS No. 1869411-35-7 and Product Name: 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine

2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine, identified by the CAS number 1869411-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes an ethoxy group, a cyclobutyl ring substituted with a methylsulfanyl moiety, and an amine functional group. The intricate arrangement of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine is highly sophisticated, featuring a central ethyl chain that is bifurcated into two branches: one containing the ethoxy group and the other incorporating the cyclobutyl ring. The cyclobutyl ring itself is further modified by the presence of a methylsulfanyl group, which introduces a sulfur atom into the molecular architecture. This sulfur atom is capable of participating in various chemical interactions, including hydrogen bonding and coordination with metal ions, thereby influencing the compound's reactivity and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic behavior and potential biological targets of 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine with greater accuracy. Studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies indicate that the methylsulfanyl group could interact with cysteine residues in target proteins, potentially modulating their function. This insight has opened up new avenues for exploring its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological implications, 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine has also been investigated for its potential role in chemical synthesis. The presence of both an amine and an ethoxy group provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For example, the amine group can be used to form amides or ureas, while the ethoxy group can undergo etherification or oxidation reactions. These synthetic possibilities make it a valuable intermediate in the development of more complex molecules.

The synthesis of 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine presents several challenges due to its complex structural features. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to streamline these processes. These advancements not only improve efficiency but also reduce the environmental impact of chemical synthesis.

From a regulatory perspective, CAS No. 1869411-35-7 ensures that researchers have access to reliable information about the compound's identity and properties. This standardized nomenclature is essential for compliance with international safety and quality standards. Furthermore, ongoing research into 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine continues to contribute valuable data to scientific databases, enhancing our understanding of its behavior in various contexts.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. For instance, derivatives of 2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine could be explored as novel herbicides or fungicides due to their ability to interact with biological targets in plants. Similarly, their unique structural features might make them useful in designing advanced polymers or coatings with enhanced durability and functionality.

As research progresses, collaborations between academic institutions and industrial partners will be crucial for translating laboratory findings into practical applications. The development of new synthetic methods and analytical techniques will further facilitate the exploration of CAS No. 1869411-35-7, enabling scientists to uncover its full potential across multiple disciplines.

In conclusion,2-Ethoxy-2-[1-(methylsulfanyl)cyclobutyl]ethan-1-amine represents a fascinating subject of study with significant implications for drug discovery and chemical innovation. Its complex structure offers both challenges and opportunities for researchers seeking to harness its unique properties for therapeutic and industrial purposes. As our understanding of this compound continues to evolve, so too will its role in advancing scientific knowledge and technological progress.